Cas no 2172485-66-2 (Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2172485-66-2
• MF: C₁₃H₂₅NO₄
• MW: 259.341904401779
• CID: 5568967
• PubChem ID: 165593045
• Update Time: 2025-08-05

Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate
• 2172485-66-2
• EN300-1630746
• Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H25NO4/c1-11(2,3)18-10(16)14-7-6-13(17,8-14)12(4,5)9-15/h15,17H,6-9H2,1-5H3
• InChI Key： HDCIJEAAOOVBCD-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)CC1)C(C)(C)CO

Computed Properties

• Exact Mass: 259.17835828g/mol
• Monoisotopic Mass: 259.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 70Ų

Additional information on Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172485-66-2)

Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172485-66-2) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrrolidine backbone and hydroxy functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Its structural complexity and versatility make it a valuable asset in drug discovery, particularly in the development of small molecule therapeutics and protease inhibitors.

The growing interest in Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate is closely tied to the rising demand for innovative drug candidates and targeted therapies. Researchers are increasingly exploring its potential applications in treating neurodegenerative diseases, metabolic disorders, and inflammatory conditions. The compound's ability to modulate key enzymatic pathways has positioned it as a promising scaffold for structure-activity relationship (SAR) studies, a topic frequently searched in academic and industrial circles.

From a synthetic chemistry perspective, the tert-butyl and hydroxy groups in this compound offer excellent opportunities for further derivatization. This aligns with the current trend of fragment-based drug design, a hot topic in computational chemistry and AI-driven drug discovery. The compound's chiral centers also make it a subject of interest for asymmetric synthesis, a field that has seen exponential growth due to the need for enantiomerically pure pharmaceuticals.

In the context of green chemistry and sustainable synthesis, Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate presents an interesting case study. Its synthesis often involves catalytic methods and atom-efficient reactions, which are highly relevant to modern pharmaceutical manufacturing. This resonates with the increasing focus on environmentally friendly processes in the chemical industry, a topic frequently queried in search engines.

The compound's physicochemical properties, such as its solubility and stability, are also of great interest to formulators working on drug delivery systems. With the rise of biologics and peptide-based therapeutics, small molecules like this continue to play a complementary role in addressing undruggable targets. This duality makes Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate a bridge between traditional and emerging therapeutic modalities.

Analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for ensuring the compound's structural integrity and purity, which are critical parameters in quality control for pharmaceutical applications. The integration of machine learning in spectral analysis has further enhanced the efficiency of characterizing such complex molecules.

Looking ahead, the potential of Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate in combinatorial chemistry libraries and high-throughput screening platforms is immense. As the pharmaceutical industry continues to embrace digital transformation and automated synthesis, compounds with such structural diversity will remain at the forefront of hit-to-lead optimization programs. Its relevance in preclinical research underscores the importance of continued exploration of its pharmacokinetic and pharmacodynamic properties.

In conclusion, Tert-butyl 3-hydroxy-3-(1-hydroxy-2-methylpropan-2-yl)pyrrolidine-1-carboxylate (CAS No. 2172485-66-2) represents a fascinating intersection of organic synthesis, medicinal chemistry, and drug development. Its multifaceted applications and alignment with current research trends ensure its continued significance in addressing unmet medical needs through rational drug design and molecular innovation.